Cas no 1805164-09-3 (4-Bromo-3-(chloromethyl)-5-(difluoromethyl)-2-nitropyridine)

• Product Name: 4-Bromo-3-(chloromethyl)-5-(difluoromethyl)-2-nitropyridine
• CAS No: 1805164-09-3
• MF: C₇H₄BrClF₂N₂O₂
• MW: 301.472666740417
• CID: 4864294
• Update Time: 2025-05-24

4-Bromo-3-(chloromethyl)-5-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(chloromethyl)-5-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H4BrClF2N2O2/c8-5-3(1-9)7(13(14)15)12-2-4(5)6(10)11/h2,6H,1H2
• InChI Key： OICKUFQGXUPCFS-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CN=C(C=1CCl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 4-Bromo-3-(chloromethyl)-5-(difluoromethyl)-2-nitropyridine

Recent Advances in the Study of 4-Bromo-3-(chloromethyl)-5-(difluoromethyl)-2-nitropyridine (CAS: 1805164-09-3)

The compound 4-Bromo-3-(chloromethyl)-5-(difluoromethyl)-2-nitropyridine (CAS: 1805164-09-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique bromo, chloro, difluoromethyl, and nitro functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's structural features make it a promising candidate for further investigation in targeted therapies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the reactivity of 4-Bromo-3-(chloromethyl)-5-(difluoromethyl)-2-nitropyridine in cross-coupling reactions. The study demonstrated that the bromo and chloromethyl groups facilitate efficient Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the synthesis of diverse pyridine derivatives. These derivatives were subsequently evaluated for their inhibitory activity against a panel of kinases, with several compounds showing nanomolar potency against specific targets. The findings highlight the compound's utility as a building block in medicinal chemistry.

Another notable study, published in Bioorganic & Medicinal Chemistry Letters, focused on the antimicrobial properties of derivatives synthesized from 4-Bromo-3-(chloromethyl)-5-(difluoromethyl)-2-nitropyridine. The researchers modified the nitropyridine core to introduce various substituents and evaluated the resulting compounds against multidrug-resistant bacterial strains. Several analogs exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa, suggesting potential applications in addressing antibiotic resistance. The study also provided insights into the structure-activity relationships (SAR) governing the antimicrobial effects.

Recent advancements in synthetic methodologies have further expanded the utility of 4-Bromo-3-(chloromethyl)-5-(difluoromethyl)-2-nitropyridine. A 2024 report in Organic Process Research & Development detailed a scalable and cost-effective synthesis route for this compound, addressing previous challenges related to yield and purity. The optimized process employs green chemistry principles, reducing the use of hazardous reagents and minimizing waste generation. This development is expected to facilitate broader adoption of the compound in industrial and academic settings.

In addition to its applications in small-molecule drug discovery, 4-Bromo-3-(chloromethyl)-5-(difluoromethyl)-2-nitropyridine has been explored in the context of chemical biology. A recent preprint on bioRxiv described its use as a covalent warhead in the design of activity-based probes (ABPs) for profiling enzyme activity in complex biological systems. The chloromethyl group's reactivity enables selective labeling of active-site residues, providing valuable tools for studying enzyme function and inhibitor interactions. This approach holds promise for advancing our understanding of disease mechanisms and identifying novel therapeutic targets.

Looking ahead, ongoing research aims to elucidate the full potential of 4-Bromo-3-(chloromethyl)-5-(difluoromethyl)-2-nitropyridine and its derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. Future studies will likely focus on optimizing the pharmacokinetic and pharmacodynamic properties of lead compounds, as well as exploring their efficacy in preclinical models of disease. The compound's versatility and synthetic accessibility position it as a key player in the next generation of drug discovery efforts.